Cas no 1021131-71-4 ((5-chlorothiophen-2-yl)methyl(2-methylpropyl)amine)
1021131-71-4 structure
Product Name:(5-chlorothiophen-2-yl)methyl(2-methylpropyl)amine
CAS No:1021131-71-4
MF:C9H14ClNS
MW:203.7321600914
MDL:MFCD11150308
CID:5302862
PubChem ID:28566255
Update Time:2023-11-24
(5-chlorothiophen-2-yl)methyl(2-methylpropyl)amine Chemical and Physical Properties
Names and Identifiers
-
- [(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine
- N-[(5-chlorothiophen-2-yl)methyl]-2-methylpropan-1-amine
- 2-Thiophenemethanamine, 5-chloro-N-(2-methylpropyl)-
- (5-chlorothiophen-2-yl)methyl(2-methylpropyl)amine
-
- MDL: MFCD11150308
- Inchi: 1S/C9H14ClNS/c1-7(2)5-11-6-8-3-4-9(10)12-8/h3-4,7,11H,5-6H2,1-2H3
- InChI Key: XZBWKMGUJOVOMU-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CNCC(C)C)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 130
- XLogP3: 3.3
- Topological Polar Surface Area: 40.3
(5-chlorothiophen-2-yl)methyl(2-methylpropyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-869008-0.05g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95.0% | 0.05g |
$76.0 | 2025-02-21 | |
| Enamine | EN300-869008-0.1g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95.0% | 0.1g |
$113.0 | 2025-02-21 | |
| Enamine | EN300-869008-0.25g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95.0% | 0.25g |
$162.0 | 2025-02-21 | |
| Enamine | EN300-869008-0.5g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95.0% | 0.5g |
$310.0 | 2025-02-21 | |
| Enamine | EN300-869008-1.0g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95.0% | 1.0g |
$414.0 | 2025-02-21 | |
| Enamine | EN300-869008-2.5g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95.0% | 2.5g |
$810.0 | 2025-02-21 | |
| Enamine | EN300-869008-5.0g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95.0% | 5.0g |
$1199.0 | 2025-02-21 | |
| Enamine | EN300-869008-10.0g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95.0% | 10.0g |
$1778.0 | 2025-02-21 | |
| Enamine | EN300-869008-1g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95% | 1g |
$414.0 | 2023-09-02 | |
| Enamine | EN300-869008-5g |
[(5-chlorothiophen-2-yl)methyl](2-methylpropyl)amine |
1021131-71-4 | 95% | 5g |
$1199.0 | 2023-09-02 |
(5-chlorothiophen-2-yl)methyl(2-methylpropyl)amine Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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